Cas no 2680864-29-1 (2-(N-methylacetamido)-1,3-thiazole-5-carboxylic acid)

• Product Name: 2-(N-methylacetamido)-1,3-thiazole-5-carboxylic acid
• CAS No: 2680864-29-1
• MF: C₇H₈N₂O₃S
• MW: 200.215020179749
• CID: 5651016
• PubChem ID: 165909321
• Update Time: 2025-09-18

2-(N-methylacetamido)-1,3-thiazole-5-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 2-(N-methylacetamido)-1,3-thiazole-5-carboxylic acid
• EN300-28272335
• 2680864-29-1

• Inchi： 1S/C7H8N2O3S/c1-4(10)9(2)7-8-3-5(13-7)6(11)12/h3H,1-2H3,(H,11,12)
• InChI Key： WRMHIAYORCAXIE-UHFFFAOYSA-N
• SMILES： S1C(C(=O)O)=CN=C1N(C(C)=O)C

Computed Properties

• Exact Mass: 200.02556330g/mol
• Monoisotopic Mass: 200.02556330g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 234
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.5
• Topological Polar Surface Area: 98.7Ų